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Compound of Interest

Compound Name: 2-Chloro-3-methoxybenzonitrile

CAS No.: 853331-52-9

Cat. No.: B1602500 Get Quote

Executive Summary & Immediate Action
2-Chloro-3-methoxybenzonitrile (CAS: 853331-52-9) presents a dual-hazard profile: it is an

aromatic nitrile capable of releasing hydrogen cyanide (HCN) under thermal or acidic stress,

and an aryl chloride, necessitating specific incineration protocols to prevent dioxin formation.

Core Directive: Do NOT dispose of this compound down the drain or in general trash. It must

be segregated into the Halogenated Organic Waste stream.

Chemical Profile & Hazard Identification
Before handling waste, verify the compound identity and hazard codes. This data dictates the

downstream processing requirements.
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Property Specification

Chemical Name 2-Chloro-3-methoxybenzonitrile

CAS Number 853331-52-9 (Verify on specific vendor label)

Molecular Formula C₈H₆ClNO

Physical State Solid (Powder/Crystals)

Primary Hazards
Acute Toxicity (Oral, Dermal, Inhalation);

Skin/Eye Irritant

GHS Codes H302, H312, H332, H315, H319

Incompatibilities Strong Oxidizers, Strong Acids, Strong Bases

The "Why": Scientific Rationale for Disposal
Protocols
As scientists, we adhere to protocols not just for compliance, but because we understand the

chemical causality.

The Halogen Factor (Cl)
Standard organic waste is often incinerated at ~850°C. However, because this molecule

contains Chlorine (Cl) on the benzene ring, low-temperature combustion can lead to the

formation of Polychlorinated Dibenzodioxins (PCDDs) and Furans.

Protocol Implication: You must flag this waste as Halogenated. This ensures it is routed to

high-temperature incinerators (>1100°C) equipped with rapid quench systems and acid gas

scrubbers (to neutralize HCl).

The Nitrile Factor (-CN)
While aromatic nitriles are generally more stable than aliphatic ones, mixing this waste with

strong acids (e.g., concentrated HCl or H₂SO₄) in a waste container can catalyze hydrolysis,

potentially releasing toxic HCN gas.
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Protocol Implication: Never commingle nitrile waste with acidic waste streams. Maintain a

neutral pH in the waste container.

Operational Disposal Workflow
Waste Segregation Logic
The following decision tree illustrates the critical logic path for segregating this specific

compound.

Waste: 2-Chloro-3-methoxybenzonitrile

Is it Solid or Liquid Solution?

Solid Waste Path

Solid/Powder

Liquid Solution Path

Dissolved

Solid Hazardous Waste Bin
(Label: Toxic, Halogenated)

Double Bag & Tag

Does solvent contain Halogens?

Halogenated Solvent Waste
(Carboy)

Yes (e.g., DCM) No (e.g., MeOH) *See Note

Non-Halogenated Solvent Waste
(DO NOT USE)

Prohibited

*Note: Even if solvent is non-halogenated,
the solute (2-Cl...) introduces halogens.

Must go to Halogenated Stream.

Click to download full resolution via product page

Figure 1: Segregation logic ensuring the compound reaches the correct high-temperature

incineration stream.
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Step-by-Step Disposal Procedure
Scenario A: Pure Solid Waste

Containment: Place the solid waste in a clear, sealable polyethylene bag.

Secondary Containment: Place the sealed bag inside a wide-mouth high-density

polyethylene (HDPE) jar designated for solid hazardous waste.

Labeling: Attach a hazardous waste tag.

Constituents: Write "2-Chloro-3-methoxybenzonitrile".

Hazard Checkbox: Check "Toxic" and "Irritant".

Critical Note: Write "Contains Halogens" clearly on the tag.

Scenario B: In Solution (Reaction Mixture)
Solvent Compatibility: Ensure the solvent is compatible with the waste carboy.

Selection: Pour into the Halogenated Waste carboy (often Red tag or specific color code in

your lab).

Crucial: Even if you dissolved it in Methanol (non-halogenated), the presence of the 2-

Chloro compound renders the entire mixture halogenated waste.

Logging: Record the approximate volume and concentration on the carboy log sheet.

Emergency Response: Spills
In the event of a spill, immediate containment is required to prevent inhalation of dust.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile Gloves, N95/P100, Goggles)

3. Containment
(Cover with wet paper towels to suppress dust)

4. Cleanup
(Scoop into bag, wipe 2x)

5. Disposal
(Label as Hazardous Waste)

Click to download full resolution via product page

Figure 2: Sequential workflow for dry solid spill response.
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Detailed Cleanup Protocol:

Evacuate: Move non-essential personnel away.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use an N95 or P100 respirator if

dust formation is likely.

Suppression: Do not dry sweep.[1] Cover the spill with paper towels dampened with water or

a compatible solvent (e.g., ethanol) to prevent airborne dust.

Collection: Carefully scoop the wet material and towels into a hazardous waste bag.

Decontamination: Wipe the surface with a soap/water solution.[2] Place all wipes in the same

waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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